Cas no 68453-82-7 (Decanoic acid, 2-iodo-, ethyl ester)

Decanoic acid, 2-iodo-, ethyl ester structure
68453-82-7 structure
Product Name:Decanoic acid, 2-iodo-, ethyl ester
CAS No:68453-82-7
MF:C12H23IO2
MW:326.214296579361
CID:393174
PubChem ID:18630477
Update Time:2025-04-19

Decanoic acid, 2-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid, 2-iodo-, ethyl ester
    • ethyl 2-iododecanoate
    • DTXSID50595310
    • SCHEMBL6821576
    • 68453-82-7
    • Inchi: 1S/C12H23IO2/c1-3-5-6-7-8-9-10-11(13)12(14)15-4-2/h11H,3-10H2,1-2H3
    • InChI Key: OQHKKXKJNMZXIE-UHFFFAOYSA-N
    • SMILES: IC(C(=O)OCC)CCCCCCCC

Computed Properties

  • Exact Mass: 326.07389
  • Monoisotopic Mass: 326.07428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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